molecular formula C12H10FNO B8762039 (3-Fluorophenyl)(pyridin-3-yl)methanol

(3-Fluorophenyl)(pyridin-3-yl)methanol

Cat. No. B8762039
M. Wt: 203.21 g/mol
InChI Key: OIASQBCUPWJINM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Fluorophenyl)(pyridin-3-yl)methanol is a useful research compound. Its molecular formula is C12H10FNO and its molecular weight is 203.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3-Fluorophenyl)(pyridin-3-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-Fluorophenyl)(pyridin-3-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(3-Fluorophenyl)(pyridin-3-yl)methanol

Molecular Formula

C12H10FNO

Molecular Weight

203.21 g/mol

IUPAC Name

(3-fluorophenyl)-pyridin-3-ylmethanol

InChI

InChI=1S/C12H10FNO/c13-11-5-1-3-9(7-11)12(15)10-4-2-6-14-8-10/h1-8,12,15H

InChI Key

OIASQBCUPWJINM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)C(C2=CN=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

(3-Fluorophenyl)magnesium bromide (1 M in THF, 9.3 mL, 9.3 mmol) was added dropwise by syringe to a solution of nicotinaldehyde (0.88 mL, 9.3 mmol) in dry THF (20 mL) at 0° C. The reaction mixture was stirred while warming to room temperature for 30 minutes, then quenched with saturated aqueous ammonium chloride solution. The mixture was partitioned between water and ethyl acetate. The aqueous phase was extracted with ethyl acetate once and the organic layer was washed with water three times. The combined organic layers were dried (Na2SO4), filtered, and concentrated to dryness. The crude product was purified by flash column chromatography (silica gel, 0-60% EtOAc-hexanes) to provide the title compound.
Quantity
9.3 mL
Type
reactant
Reaction Step One
Quantity
0.88 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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